Cas no 1268340-93-7 ((Piperidinium-1-ylmethyl)trifluoroborate)

(Piperidinium-1-ylmethyl)trifluoroborate is an organotrifluoroborate salt characterized by its stability and utility in cross-coupling reactions. The piperidinium moiety enhances solubility in polar solvents, while the trifluoroborate group provides robust handling properties compared to boronic acids. This compound is particularly valuable in Suzuki-Miyaura couplings, where it serves as a stable boronic acid surrogate, minimizing protodeboronation side reactions. Its crystalline solid form ensures ease of storage and handling under ambient conditions. The reagent’s compatibility with diverse reaction conditions makes it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its synthetic utility is further underscored by its reliability in forming C–C bonds under mild conditions.

(Piperidinium-1-ylmethyl)trifluoroborate structure

1268340-93-7 structure

Product Name:(Piperidinium-1-ylmethyl)trifluoroborate

CAS No:1268340-93-7

MF:C₆H₁₃BF₃N

MW:166.980332136154

MDL:MFCD18071160

CID:1224573

PubChem ID:253660662

Update Time:2025-05-28

(Piperidinium-1-ylmethyl)trifluoroborate Chemical and Physical Properties

Names and Identifiers

- trifluoro(piperidin-1-ium-1-ylmethyl)boranuide
- (Piperidinium-1-ylmethyl)trifluoroborate
- (Piperidinium-1-ylmethyl)trifluoroborate internal salt
- P2287
- Trifluoro[(piperidin-1-ium-1-yl)methyl]borate(1-)
- (Piperidinium-1-ylmethyl)trifluoroborate, internal salt
- MFCD18071160
- Borate(1-), trifluoro(1-piperidinylmethyl)-, hydrogen (1:1), (T-4)-
- trifluoro[(piperidin-1-ium-1-yl)methyl]boranuide
- trifluoro(piperidin-1-ium-1-ylmethyl)borate
- T71669
- 1268340-93-7
- AS-72211
- SB41151
- DTXSID80692881
- AKOS025402696
- C6H13BF3N
- MDL： MFCD18071160
- Inchi： 1S/C6H12BF3N/c8-7(9,10)6-11-4-2-1-3-5-11/h1-6H2/q-1/p+1
- InChI Key： PFMNVTAJBBIDDU-UHFFFAOYSA-O
- SMILES： F[B-](C[NH+]1CCCCC1)(F)F

Computed Properties

Exact Mass: 167.10900
Monoisotopic Mass: 167.1093141g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 4.4

Experimental Properties

Melting Point: 150°C(lit.)
PSA: 3.24000
LogP: 2.32760

(Piperidinium-1-ylmethyl)trifluoroborate Security Information

Symbol:
Prompt：dangerous
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305 + P351 + P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26
Hazardous Material Identification：
HazardClass：8
PackingGroup：III

(Piperidinium-1-ylmethyl)trifluoroborate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P135533-5g	(Piperidinium-1-ylmethyl)trifluoroborate	1268340-93-7	95%	5g	¥2574.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P135533-1g	(Piperidinium-1-ylmethyl)trifluoroborate	1268340-93-7	95%	1g	¥679.90	2023-09-01
Chemenu	CM180230-5g	trifluoro(piperidin-1-ium-1-ylmethyl)boranuide	1268340-93-7	95%	5g	$281	2021-06-16
TRC	P475348-10mg	(Piperidinium-1-ylmethyl)trifluoroborate	1268340-93-7		10mg	$ 50.00	2022-06-02
TRC	P475348-50mg	(Piperidinium-1-ylmethyl)trifluoroborate	1268340-93-7		50mg	$ 65.00	2022-06-02
TRC	P475348-100mg	(Piperidinium-1-ylmethyl)trifluoroborate	1268340-93-7		100mg	$ 80.00	2022-06-02
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R029991-1g	(Piperidinium-1-ylmethyl)trifluoroborate	1268340-93-7	98%	1g	￥252	2024-05-26
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R029991-5g	(Piperidinium-1-ylmethyl)trifluoroborate	1268340-93-7	98%	5g	￥1251	2024-05-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.	P2287-1g	(Piperidinium-1-ylmethyl)trifluoroborate	1268340-93-7	96.0%(N)	1g	￥700.0	2022-06-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P867792-250mg	(Piperidinium-1-ylmethyl)trifluoroborate	1268340-93-7	≥96%	250mg	￥225.00	2022-09-01